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Compound of Interest

Compound Name: Gravitol

Cat. No.: B11962790 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Gravitol. Adherence to these procedures is critical to ensure personnel safety, environmental

protection, and regulatory compliance. The following step-by-step guidance is intended for

researchers, scientists, and drug development professionals familiar with laboratory safety

protocols.

Immediate Safety Precautions
Before handling Gravitol for disposal, ensure you are in a well-ventilated area, preferably

within a certified chemical fume hood. Always wear appropriate Personal Protective Equipment

(PPE), including:

Eye Protection: Chemical splash goggles.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A flame-retardant laboratory coat.

In case of a spill, immediately alert personnel in the vicinity, evacuate the area if necessary,

and follow your institution's established spill response protocol.

Waste Identification and Segregation
Proper waste segregation is the first and most critical step in the disposal process. Gravitol is
classified as a hazardous waste due to its flammability and toxicity.
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Do not mix Gravitol waste with other waste streams. This includes solid waste, non-

hazardous liquid waste, or other incompatible chemical waste.

Aqueous vs. Non-Aqueous: If Gravitol is in a solution, it must be segregated based on the

solvent. Gravitol in aqueous solutions should be collected separately from Gravitol in
organic solvents.

Debris and Contaminated Materials: Any materials contaminated with Gravitol, such as

pipette tips, gloves, or absorbent pads, must be disposed of as solid hazardous waste.

These items should be double-bagged and placed in a designated solid waste container.

Gravitol Waste Collection and Storage
Follow these steps for the collection and temporary storage of Gravitol waste pending

disposal:

Select an Appropriate Waste Container: Use a clearly labeled, leak-proof container made of

a material compatible with Gravitol. High-density polyethylene (HDPE) or glass containers

are generally suitable. The container must have a secure, tight-fitting lid.

Properly Label the Waste Container: The label must be securely affixed to the container and

include the following information:

The words "Hazardous Waste"

The full chemical name: "Gravitol"

The specific hazards (e.g., "Flammable," "Toxic")

The accumulation start date (the date the first drop of waste was added)

The name of the principal investigator or laboratory supervisor.

Keep the Container Closed: The waste container must remain closed at all times, except

when actively adding waste. This minimizes the release of flammable and toxic vapors.

Store in a Designated Area: Store the waste container in a designated satellite accumulation

area (SAA) within the laboratory. The SAA should be in a secondary containment bin to
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capture any potential leaks. The storage location must be away from ignition sources and

incompatible chemicals.

Disposal Procedures
Under no circumstances should Gravitol be disposed of down the drain or in regular trash. The

only approved disposal method is through your institution's Environmental Health and Safety

(EHS) department.

Request a Waste Pickup: Once the waste container is full, or if it has been in accumulation

for the maximum allowable time (typically 90 days, but consult your institutional policy),

submit a hazardous waste pickup request to your EHS department.

Prepare for Pickup: Ensure the waste container is clean on the outside, the label is legible,

and the lid is securely fastened.

Documentation: Complete any required waste disposal forms or manifests as provided by

your EHS department. This documentation is crucial for regulatory compliance and tracking

the waste from "cradle to grave."

Quantitative Data for Gravitol Disposal
The following table summarizes key quantitative data relevant to the safe handling and

disposal of Gravitol.
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Property Value Significance for Disposal

Flash Point 11 °C (52 °F)

Highly flammable. Requires

storage away from all ignition

sources.

Boiling Point 64.7 °C (148.5 °F)

High volatility. Waste

containers must be kept

sealed to prevent vapor

release.

Acute Toxicity (Oral) LD50 (rat): 5628 mg/kg

Toxic if ingested. Emphasizes

the need for proper labeling

and secure storage.

Vapor Density 1.11 (Air = 1)

Vapors are heavier than air

and can accumulate in low-

lying areas, posing a fire risk.

pH Not Applicable (neutral)
Does not present a corrosive

hazard.

Specific Gravity 0.792 g/cm³ Lighter than water.

Gravitol Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Gravitol.
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Caption: Gravitol Disposal Workflow Diagram.
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This guide provides a comprehensive overview of the proper disposal procedures for Gravitol.
For further questions or in case of an emergency, please contact your institution's

Environmental Health and Safety department immediately.

To cite this document: BenchChem. [Gravitol: Proper Disposal Procedures]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11962790#gravitol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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